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Compound of Interest

Compound Name: 1,3-Benzoxazole-5-carbonitrile

Cat. No.: B177939

An In-Depth Spectroscopic Analysis of 1,3-Benzoxazole-5-carbonitrile: A Technical Guide for
Researchers

Introduction

1,3-Benzoxazole-5-carbonitrile is a heterocyclic aromatic compound of significant interest in
medicinal chemistry and materials science. The benzoxazole core is a recognized "privileged
scaffold,” appearing in numerous pharmacologically active molecules with a wide range of
activities.[1] The presence of the nitrile group at the 5-position provides a versatile chemical
handle for further synthetic modifications, making this molecule a valuable building block for
creating libraries of novel compounds for structure-activity relationship (SAR) studies.[1]

Accurate and unambiguous structural confirmation is the bedrock of chemical research and
development. This technical guide, prepared from the perspective of a Senior Application
Scientist, provides a comprehensive overview and interpretation of the key spectroscopic data
—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for 1,3-
Benzoxazole-5-carbonitrile. The focus is not merely on the data itself, but on the scientific
rationale behind the spectral assignments, providing a self-validating framework for
researchers.

Molecular Structure and Analytical Workflow

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's
structure and a logical workflow for its characterization. The numbering convention used
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throughout this guide is standardized for the benzoxazole ring system.
Caption: General structure and atom numbering of the 1,3-Benzoxazole-5-carbonitrile core.

The analytical process follows a systematic workflow to ensure comprehensive
characterization, integrating data from multiple techniques to build a cohesive and validated
structural assignment.

Data Integration & Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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